Cas no 1158235-36-9 (4-(3-Methoxyphenyl)pyrimidin-2-amine)

4-(3-Methoxyphenyl)pyrimidin-2-amine is a pyrimidine derivative featuring a methoxyphenyl substituent at the 4-position and an amino group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. Its methoxy and amino functional groups enhance reactivity, enabling further derivatization for targeted applications. The compound exhibits moderate stability under standard conditions, making it suitable for use in organic synthesis and medicinal chemistry. Its well-defined molecular structure allows for precise modifications, facilitating the development of novel compounds with potential therapeutic or agrochemical properties.

4-(3-Methoxyphenyl)pyrimidin-2-amine structure

1158235-36-9 structure

Product Name:4-(3-Methoxyphenyl)pyrimidin-2-amine

CAS No:1158235-36-9

MF:C₁₁H₁₁N₃O

MW:201.224541902542

MDL:MFCD07381836

CID:1079252

PubChem ID:43839808

Update Time:2025-06-07

4-(3-Methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(3-Methoxyphenyl)pyrimidin-2-amine
- 2-Amino-4-(3-methoxyphenyl)pyrimidine
- 4-(3-Methoxyphenyl)-2-pyrimidinylamine
- 4-(3-methoxyphenyl)pyrimidine-2-ylamine
- BB_SC-7983
- SBB051558
- STK978777
- MFCD07381836
- SCHEMBL15650217
- 2-pyrimidinamine, 4-(3-methoxyphenyl)-
- EN300-302656
- 1158235-36-9
- CCG-303707
- ALBB-015570
- DTXSID10656537
- AC-33849
- 4-(3-methoxyphenyl)-2-pyrimidinamine
- AS-31819
- CS-0199838
- BBL030784
- AKOS002682632
- A926519
- SB58037
- MDL： MFCD07381836
- Inchi： 1S/C11H11N3O/c1-15-9-4-2-3-8(7-9)10-5-6-13-11(12)14-10/h2-7H,1H3,(H2,12,13,14)
- InChI Key： ZLLWVWJXTPKEQM-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)C1C=CN=C(N)N=1

Computed Properties

Exact Mass: 201.090211983g/mol
Monoisotopic Mass: 201.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 61Å²

Experimental Properties

Melting Point: 147-150 °C

4-(3-Methoxyphenyl)pyrimidin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H315;H319;H335
Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
HazardClass：IRRITANT
Storage Condition：Room temperature

4-(3-Methoxyphenyl)pyrimidin-2-amine Pricemore >>

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